Cas no 2942-09-8 (Benzothiazole, 7-chloro- (7CI,8CI))

Benzothiazole, 7-chloro- (7CI,8CI) structure
2942-09-8 structure
Product Name:Benzothiazole, 7-chloro- (7CI,8CI)
CAS No:2942-09-8
MF:C7H4ClNS
MW:169.631359100342
CID:854918
PubChem ID:18411293
Update Time:2025-04-19

Benzothiazole, 7-chloro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 7-chloro- (7CI,8CI)
    • Inchi: 1S/C7H4ClNS/c8-5-2-1-3-6-7(5)10-4-9-6/h1-4H
    • InChI Key: RXEDQOMFMWCKFW-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1SC=N2

Computed Properties

  • Exact Mass: 168.9752980g/mol
  • Monoisotopic Mass: 168.9752980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 41.1Ų

Benzothiazole, 7-chloro- (7CI,8CI) Customs Data

  • HS CODE:29342000
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.